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Compound of Interest

Compound Name: 1-(Phenylsulfinyl)piperidine

Cat. No.: B185665

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety information and handling precautions for
1-(Phenylsulfinyl)piperidine (CAS RN: 4972-31-0). The following sections detail the
compound's properties, associated hazards, recommended handling procedures, and
emergency protocols to ensure its safe use in a laboratory setting.

Chemical and Physical Properties

1-(Phenylsulfinyl)piperidine is a sulfinamide used as a reagent in organic synthesis,

particularly in glycosylation reactions. Its key physical and chemical properties are summarized
below.
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Property Value Source
Molecular Formula C11H1sNOS [1112]
Molecular Weight 209.31 g/mol [2][3]
Appearance White crystalline solid [4]
Melting Point 84-88 °C [11[3]
Boiling Point (Predicted) 354.2+25.0 °C [1]
Density (Predicted) 1.22 + 0.1 g/cm3 [1]

CAS Number 4972-31-0 [2][3]

Hazard Identification and Classification

1-(Phenylsulfinyl)piperidine is classified as hazardous under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS). The primary hazards are

associated with ingestion, skin and eye contact, and respiratory irritation. The GHS

classification is detailed in the following table.

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed
Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation

H319: Causes serious eye

irritation

Specific Target Organ Toxicity
— Single Exposure 3

(Respiratory tract irritation)

H335: May cause respiratory

irritation

The signal word for this compound is Warning.[2][4]

Safe Handling and Storage Protocols
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Adherence to strict safety protocols is mandatory when handling 1-(Phenylsulfinyl)piperidine
to minimize exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling this compound. This includes:
o Eye Protection: Chemical safety goggles or a face shield.[2]
e Hand Protection: Chemically resistant gloves (e.g., nitrile rubber).[2]

o Respiratory Protection: A NIOSH-approved N95 dust mask or higher-level respirator should
be used, especially when handling the solid form, to avoid inhalation of dust particles.

» Skin and Body Protection: A laboratory coat and closed-toe shoes are required.

Engineering Controls

Work with 1-(Phenylsulfinyl)piperidine should be conducted in a well-ventilated area.[2] A
chemical fume hood is recommended, particularly for procedures that may generate dust or
aerosols.[2] An eyewash station and safety shower must be readily accessible in the immediate
work area.

Handling Procedures

» Avoid contact with skin, eyes, and clothing.[2]

Avoid the formation and inhalation of dust.[2]

Do not eat, drink, or smoke in areas where the chemical is handled.[2]

Wash hands thoroughly after handling.[2][4]

Ensure containers are tightly closed when not in use.[2]

Storage Conditions

Store 1-(Phenylsulfinyl)piperidine in a cool, dry, and well-ventilated place.[2] Keep the
container tightly sealed to prevent moisture ingress.[2] A recommended storage temperature is
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-20°C.

Experimental Workflow and Handling

While specific experimental protocols will vary, the following provides a general workflow for the
safe handling and use of 1-(Phenylsulfinyl)piperidine in a research context, based on its
application in glycosylation reactions.

General Experimental Protocol for Glycosylation
Reactions

1-(Phenylsulfinyl)piperidine is often used in conjunction with trifluoromethanesulfonic
anhydride (Tf20) for the activation of thioglycosides.[4] A typical procedure involves the
following steps, which should be performed under an inert atmosphere (e.g., argon or nitrogen)
and at low temperatures:

» Reagent Preparation: In a fume hood, add the thioglycoside, 1-(Phenylsulfinyl)piperidine,
and a non-nucleophilic base (such as 2,4,6-tri-tert-butylpyrimidine) to a flask containing
activated molecular sieves in a dry solvent like dichloromethane.[4]

e Cooling: Cool the reaction mixture to a low temperature, typically between -78 °C and -60 °C,
using a dry ice/acetone or similar cooling bath.[4]

 Activation: Slowly add trifluoromethanesulfonic anhydride to the cooled and stirred solution.

[4]

» Addition of Acceptor: After a short activation period (e.g., 5 minutes), add a solution of the
glycosyl acceptor.[4]

e Reaction Quenching and Work-up: Once the reaction is complete, allow the mixture to warm
to room temperature. The reaction is then quenched, typically with a saturated aqueous
solution of sodium bicarbonate.[4] The organic layer is separated, washed, dried, and
concentrated under reduced pressure.

 Purification: The crude product is then purified, commonly by column chromatography on
silica gel.[4]
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The following diagram illustrates a logical workflow for the safe handling of 1-
(Phenylsulfinyl)piperidine.

Start: Receive Chemical

1. Inspect Container
- Check for damage
- Verify label

Y

2. Storage
- Cool, dry, well-ventilated area
- Tightly sealed container
- Recommended: -20°C

\

3. Don PPE
- Safety goggles
- Lab coat
- Nitrile gloves
- N95 dust mask

\

4. Work in Fume Hood
- Weigh solid
- Prepare solutions

\

5. Perform Experiment
- Handle with care

- Follow specific protocol
- Monitor reaction

\

6. Decontaminate
- Clean glassware
- Wipe down surfaces

\

7. Waste Disposal
- Segregate waste
- Follow institutional guidelines

\

8. Remove PPE
- Remove gloves first
- Wash hands thoroughly

End: Complete Documentation
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Caption: Safe handling workflow for 1-(Phenylsulfinyl)piperidine.

First Aid and Emergency Procedures

In the event of exposure to 1-(Phenylsulfinyl)piperidine, immediate action is crucial.

Exposure Route First Aid Measures

Move the person to fresh air. If breathing is
If Inhaled difficult, give oxygen. If not breathing, give

artificial respiration. Consult a physician.[2][4]

Immediately wash the affected area with plenty
_ of soap and water. Remove contaminated
In Case of Skin Contact ) o )
clothing. If skin irritation occurs, get medical

advice/attention.[2]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
In Case of Eye Contact ] o S ]

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[2][4]

Call a POISON CENTER or doctor immediately
If Swallowed if you feel unwell. Rinse mouth. Do NOT induce

vomiting.[2][4]

Fire-Fighting Measures

In case of fire, use dry chemical, carbon dioxide, or alcohol-resistant foam.

Accidental Release Measures

For a small spill, wear appropriate PPE, and carefully sweep up the solid material, avoiding
dust generation. Place it in a sealed container for disposal. For a large spill, evacuate the area
and follow emergency procedures.

Disposal Considerations
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Dispose of 1-(Phenylsulfinyl)piperidine and any contaminated materials in accordance with
local, state, and federal regulations. Do not allow the chemical to enter drains or waterways.

This guide is intended to provide essential safety and handling information. Researchers
should always consult the most current Safety Data Sheet (SDS) for 1-
(Phenylsulfinyl)piperidine before use and adhere to all institutional safety policies and
procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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